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Compound of Interest

N-(2-Nitrophenyl)-N-
Compound Name:

pentylmethanesulfonamide
CAS No.: 1845689-87-3

Cat. No.: B3060159

Get Quote

Executive Summary

Compound: N-(2-Nitrophenyl)-N-pentylmethanesulfonamide Molecular Formula:

Molecular Weight: 286.35 g/mol

The purity of N-(2-Nitrophenyl)-N-pentylmethanesulfonamide is the rate-limiting quality
factor in downstream reductions (e.g., to diamines). Impurities such as unreacted N-
alkylanilines or residual sulfonylating agents can poison hydrogenation catalysts or lead to
difficult-to-separate side products in subsequent cyclization steps. This guide establishes a
multi-modal analytical framework to ensure >98% purity.

Chemical Identity & Structural Analysis[1][2][3][4]
Theoretical NMR Shift Prediction
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Due to the steric bulk of the ortho-nitro group and the sulfonamide moiety, this molecule may
exhibit restricted rotation, potentially resulting in broadened signals or rotamers in NMR spectra
at room temperature.

Table 1: Expected

H NMR Shifts (CDCI

, 400 MHz)
Predicted Shift
. Lo ( Structural
Moiety Proton Count Multiplicity .
Logic
ppm)
Ortho to -NO
Aromatic (H-3) 1H Doublet (d) 7.90 - 8.05
(deshielded).
. Ortho to -N(Ms)
Aromatic (H-6) 1H Doublet (d) 7.50 — 7.65
(Pentyl).
Aromatic (H-4, ) Meta/Para
2H Multiplet (m) 7.40 - 7.60 N
H-5) positions.
N-CH Deshielded by
2H Triplet (t) 3.60 - 3.80 sulfonamide
(Pentyl) nitrogen.
Mesyl (-CH . Characteristic
3H Singlet (s) 2.90-3.10
) sulfonyl methyl.
. i Methylene
Alkyl Chain 6H Multiplets 1.20-1.60
backbone.
i Distal methyl
Terminal -CH 3H Triplet (t) 0.85 —0.95 Y
group.

Mass Spectrometry (ESI-HRMS)

 lonization Mode: Positive Electrospray lonization (ESI+).
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e Target lon:

(Calculated).

e Fragmentation Pattern:
o Loss of
(79 Da).
o Loss of Pentyl chain (possible via McLafferty-like rearrangement if conditions allow).
o Diagnostic fragment:

Da.

Infrared Spectroscopy (FT-IR)

o Nitro Group: Asymmetric stretch at

; Symmetric stretch at

e Sulfonamide:

stretches at
(asym) and
(sym).
o Absence: No N-H stretch (

), confirming complete substitution of the nitrogen.

Impurity Profiling & Origin Logic

Understanding the synthesis route is prerequisite to defining the impurity profile. Two primary
routes are common:
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» Route A (Sulfonylation): Reaction of N-pentyl-2-nitroaniline with Methanesulfonyl chloride
(MsCI).

» Route B (Alkylation): Reaction of N-(2-Nitrophenyl)methanesulfonamide with Pentyl bromide.

Route A is generally preferred to avoid O-alkylation side reactions common in sulfonamide
alkylation.

Diagram 1: Impurity Origin Map (Route A Focus)
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Caption: Impurity genealogy for the sulfonylation pathway. Impurity A (Unreacted Amine) is the
critical quality attribute (CQA) to monitor.

Quantitative Purity Protocols
HPLC Method Development (Reverse Phase)

The high lipophilicity of the pentyl chain and the aromatic ring necessitates a C18 stationary
phase. The nitro group provides strong UV absorption.

Method Parameters:
e Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5

m) or equivalent.
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Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.[1]

Temperature: 30°C.

Gradient Profile:

Detection: UV at 254 nm (Aromatic/Nitro) and 210 nm (Amide backbone).

Time (min) % Mobile Phase B Rationale

0.0 30 Initial equilibration.
Elute lipophilic target and

10.0 90 bop _ g”
pentyl-heavy impurities.

12.0 90 Wash column.

| 12.1 | 30 | Re-equilibration. |
System Suitability Criteria:

e Tailing Factor:

e Resolution (

):
between Target and Impurity A (Unreacted Amine).

e Precision: RSD

for 5 replicate injections.

Residual Solvents (GC-Headspace)
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If the synthesis involved solvents like Dichloromethane (DCM) or Toluene, or recrystallization
from Ethanol, these must be quantified.

e Method: USP <467> Procedure A.

e Critical Limit: DCM < 600 ppm; Toluene < 890 ppm.

Experimental Workflow: Step-by-Step

This workflow ensures a self-validating characterization loop.

Diagram 2: Characterization Decision Tree
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Caption: Operational workflow for purity assessment. NMR serves as the primary structural
confirmation, while HPLC provides quantitative rigor.

Protocol 1: Sample Preparation for HPLC

e Weighing: Accurately weigh 10 mg of the sample into a 20 mL volumetric flask.

o Dissolution: Add 10 mL of Acetonitrile. Sonicate for 5 minutes to ensure complete dissolution.
e Dilution: Make up to volume with Water/ACN (1:1).

e Filtration: Filter through a 0.22

m PTFE syringe filter into an HPLC vial.

o Note: PTFE is chosen for chemical compatibility with the organic-heavy diluent.

Protocol 2: Loss on Drying (LOD) / Water Content

Since sulfonamides can be hygroscopic or trap lattice water:
o Karl Fischer Titration (Coulometric): Recommended if the solid appears sticky or crystalline.
 Limit: Water content should ideally be

to prevent stoichiometry errors in subsequent lithiation or reduction steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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